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Compound of Interest

7-Methyl-1,7-
Compound Name: diazaspiro[3.5]nonane
dihydrochloride
CAS No.: 1221723-89-2
Cat. No.: B1421450

Get Quote

Executive Summary & Structural Logic

7-Methyl-1,7-diazaspiro[3.5]nonane represents a class of "3D-scaffolds" designed to replace
flat heterocycles (like piperazines) in medicinal chemistry. Unlike its more common isomer (2,7-
diazaspiro[3.5]nonane), the 1,7-isomer features a nitrogen atom directly adjacent to the spiro-

quaternary carbon. This unique topology alters the vector orientation of substituents and
modifies the electronic environment of the amine, offering a distinct IP space and
physicochemical profile.

Structural Comparison: The "Spiro-Shift"

The critical distinction lies in the azetidine (4-membered) ring.
e 1,7-Isomer (Target): Nitrogen is at position 1 (adjacent to spiro center).

e 2,7-Isomer (Alternative): Nitrogen is at position 2 (opposite spiro center).
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Figure 1: Structural relationship between the 1,7-diazaspiro target and common medicinal
chemistry alternatives.

Spectroscopic Characterization Strategy

Characterizing the 1,7-isomer requires distinguishing it from the 2,7-isomer, primarily using
NMR to verify the connectivity of the azetidine nitrogen to the quaternary center.

A. Nuclear Magnetic Resonance (NMR)

The proximity of the azetidine nitrogen (N1) to the spiro carbon (C4) creates a diagnostic
"deshielding-shielding" pattern distinct from the 2,7-isomer.
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2,7-Diazaspiro[3.5]

Feature 1,7-Diazaspiro[3.5] (Target) .
(Alternative)

Distinct Multiplets: The CH2
adjacent to N (H2) and the
CH:z adjacent to C-spiro (H3)

Azetidine CHz2 (*H) ) equivalent (or nearly so) and
appear as separate multiplets

Simplified Signal: The four
protons (H1/H3) are chemically

_ _ appear as a singlet or tight
due to different electronic )
) multiplet.
environments.

Downfield Shift (~40-50 ppm): Upfield Shift (~30-35 ppm):

The spiro carbon is The spiro carbon is

Spiro Carbon (13C)
to the N1 nitrogen, causing to the N2 nitrogen, resulting in
inductive deshielding. less deshielding.

Strong 2-bond coupling: N1-H No 2-bond coupling: N2-H is
HMBC Correlation

C-Spiro. too far from C-Spiro.

Experimental Protocol: 2D-Validation Workflow

To unequivocally confirm the 1,7-structure, follow this self-validating NMR workflow:

o Sample Prep: Dissolve 5-10 mg in CDCIs (neutral) or DMSO-ds (if salt form). Note: CDCls is
preferred for resolution of azetidine ring puckering.

e 1H-NMR (400/600 MHz): Integrate the methyl singlet (3H, ~2.2 ppm) as the internal standard.
Look for the azetidine protons:

o H-2 (N-CH2): Expect triplet/multiplet ~3.2—3.5 ppm.

o H-3 (C-CHz): Expect triplet/multiplet ~2.0-2.4 ppm.
o 13C-DEPT135: Identify the quaternary spiro carbon (non-inverted signal).
o« HMBC (Heteronuclear Multiple Bond Correlation):

o Target the correlation between the Azetidine N-H (if secondary amine is free) or H-2
protons and the Spiro Carbon.
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o Validation: If H-2 correlates strongly to the Spiro C, the N is at position 1.
B. Mass Spectrometry (MS)
The fragmentation pattern under ESI (Electrospray lonization) provides structural fingerprints.
e Parent lon:

Da (Calculated for CsHisNz2).

» Fragmentation Pathway:

o Ring Opening: The strained azetidine ring is prone to opening. High collision energy often
yields a loss of C2H4N fragments (42 Da) or ethylene (28 Da) depending on the charge
localization.

o Diagnostic Loss: Loss of the methyl-piperidine fragment (

~98) leaves the azetidine residue.

C. Infrared Spectroscopy (IR)[1]

» Ring Strain: The azetidine ring exhibits a characteristic C-H stretching vibration shift and a
ring deformation band around 910-920 cm~1.

e N-H Stretch: If the N1 position is unsubstituted, a weak, broad band at 3300-3400 cm~1
confirms the secondary amine.

Comparative Performance Guide

For drug development professionals, the choice between 1,7-spiro, 2,7-spiro, and piperazine is
driven by physicochemical properties (LogD, pKa) and vector topology.

Performance Matrix
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et 7-Methyl-1,7- 7-Methyl-2,7- N-Methyl
etric

diazaspiro diazaspiro Piperazine

L-Shaped / Kinked: ) )

_ Linear: Substituents
Substituents on N1 ) )
] on N2 and N7 exit at Linear / Planar:

Topology and N7 exit at ~90°

angles relative to the

spiro core.

~180° (linear axis),

mimicking piperazine.

Classic linear vector.

Basicity (pKa)

Lower (~9.5): Steric
crowding at the spiro
center adjacent to N1
lowers basicity slightly
compared to distal

amines.

Higher (~10.5): N2 is
less hindered and
behaves like a typical

secondary amine.

Moderate (~9.0):
Electronic effects of
the second nitrogen

lower pKa.

Metabolic Stability

High: Quaternary
center blocks
metabolic oxidation at
the

-position of the

piperidine ring.

High: Similar blockage
of metabolism.

Low/Moderate: Prone
to N-dealkylation and

ring oxidation.

Fsp? Score

1.0 (Maximal): Fully
saturated. Improves

solubility.

1.0 (Maximal): Fully

saturated.

0.5: Contains sp?
character if
aromatic/amide

coupled.

Decision Framework: When to use the 1,7-Isomer?

Use 7-Methyl-1,7-diazaspiro[3.5]nonane when:

» Vector Screening: You need to explore "off-axis" chemical space. If a linear piperazine linker

is inactive, the 1,7-spiro "kink™ can reorient the warhead into a new binding pocket [1].

» Solubility Issues: Replacing a flat aromatic ring with this spiro-system dramatically lowers

LogD and increases aqueous solubility (LLE improvement) [2].
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o |IP Generation: The 1,7-scaffold is less explored than the 2,7-variant, offering cleaner
intellectual property landscape for novel series.

Synthesis & Purity Assessment Protocol

To ensure reproducible biological data, the purity of the spirocycle must be strictly controlled,
particularly regarding regioisomeric impurities (1,7 vs 2,7).

Synthesis Overview (Reductive Amination Route)

» Starting Material: 1-Boc-3-formyl-azetidine or equivalent spiro-ketone precursors.

e Cyclization: Formation of the piperidine ring via double Michael addition or reductive
cyclization.

o Methylation: Reductive amination of the piperidine nitrogen with Formaldehyde/Formic acid
(Eschweiler-Clarke).

QC Protocol for Release

e HPLC Method:
o Column: C18 Reverse Phase (e.g., XBridge C18).

o Mobile Phase: 0.1% NH4OH in Water/Acetonitrile (High pH is crucial for peak shape of
diamines).

o Gradient: 5% to 95% ACN over 8 mins.
o Acceptance Criteria:
o Purity > 95% (UV 210 nm).

o Regioisomer content < 1% (Verified by *H-NMR integration of characteristic multiplets).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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